Cas no 2525-09-9 (1,2-Benzenediol, 4-(3-methylbutyl)-)

• Product Name: 1,2-Benzenediol, 4-(3-methylbutyl)-
• CAS No: 2525-09-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1421399
• Update Time: 2024-08-15

1,2-Benzenediol, 4-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(3-methylbutyl)-

• Inchi： 1S/C11H16O2/c1-8(2)3-4-9-5-6-10(12)11(13)7-9/h5-8,12-13H,3-4H2,1-2H3
• InChI Key： VOFLYCDTJDORBN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCC(C)C)C=C1O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Melting Point: 55.5-58.5 °C
• Boiling Point: 155-160 °C(Press: 6 Torr)
• PSA: 40.46
• pka: 9.90±0.10(Predicted)